1,2,4,5-Tetrachlorobenzene 13C6

• IUPAC Name: 1,2,4,5-tetrachloro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene
• InChI: InChI=1S/C6H2Cl4/c7-3-1-4(8)6(10)2-5(3)9/h1-2H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key: JHBKHLUZVFWLAG-IDEBNGHGSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)Cl)Cl)Cl
• Isomeric SMILES: [13CH]1=[13C]([13C](=[13CH][13C](=[13C]1Cl)Cl)Cl)Cl
• Molecular Formula: C6H2Cl4
• Molecular Weight: 221.8 g/mol

Description

1,2,4,5-Tetrachlorobenzene is a tetrachlorobenzene carrying chloro groups at positions 1, 2, 4, and 5. It appears as odorless white flakes or chunky solid. It is a degradation byproduct of pentachlorobenzene and hexachlorobenzene and is an important marker in environmental analysis.

Synthesis Analysis

1,2,4,5-Tetrachlorobenzene can be produced by electrophilic halogenation of benzenes and some chlorobenzenes.

Molecular Structure Analysis

The molecular structure of 1,2,4,5-tetrachlorobenzene has been determined by combining electron diffraction data with dipolar. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The concentrations of three coexisting chlorobenzene congeners change in the form of wave. The anaerobic degradation activity of HCB is reduced due to the feedback inhibition caused by accumulation of coexisting chlorobenzene congeners.

Physical And Chemical Properties Analysis

1,2,4,5-Tetrachlorobenzene has a molecular weight of 215.892. It has a boiling point of 516.2 K and a fusion point of 412.2 K. The vaporization enthalpy is 60.7 kJ/mol.

Scientific Research Applications

Environmental Analysis

. . .

Priority Pollutants

. Priority pollutants are a set of chemical pollutants that the U.S. Environmental Protection Agency (EPA) has determined as priority for potential human health and environmental effects. .

Chemical Contaminant Standards

. These standards are used to regulate the amount of contaminants that are allowed in the environment, particularly in water and soil. .

Thermodynamics Research

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Industrial Applications

. However, the specific applications in industry are not detailed in the sources.

Safety Testing

. It is known to be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation. . .

Safety and Hazards

Exposure to 1,2,4,5-tetrachlorobenzene can irritate or bother your eyes and skin and can affect your ability to breathe. It can also affect the mucous membranes. In addition, it is harmful if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation, and is very toxic to aquatic life.

Mechanism of Action

Target of Action

1,2,4,5-Tetrachlorobenzene 13C6 is a degradation byproduct of pentachlorobenzene and hexachlorobenzene . It is primarily used as an environmental marker in environmental analysis

Biochemical Pathways

As a degradation byproduct of pentachlorobenzene and hexachlorobenzene, it may be involved in similar biochemical pathways .

Result of Action

It is known to be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation . It is also very toxic to aquatic life .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 1,2,4,5-Tetrachlorobenzene 13C6. For instance, it may be generated when organic compounds are burned or exposed to a large source of energy in the presence of a chlorine source . The pH of the environment can also influence its degradation behavior .